1-(4-(2-Methoxyphenyl)piperazin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone
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Description
1-(4-(2-Methoxyphenyl)piperazin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone is a useful research compound. Its molecular formula is C24H24N4O2S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been used in microwave-assisted Hantzsch thiazole synthesis, exemplifying its role in the creation of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines (Kamila, Mendoza, & Biehl, 2012).
- It is involved in electrochemical syntheses, particularly in the formation of arylthiobenzazoles through electrochemical oxidation processes (Amani & Nematollahi, 2012).
Pharmacological Evaluation
- Derivatives of this compound have been evaluated for antipsychotic activity. Studies have shown that certain derivatives exhibit anti-dopaminergic and anti-serotonergic activities in behavioral models (Bhosale, Kanhed, Dash, Suryawanshi, & Mahadik, 2014).
Eco-Friendly Synthesis Approaches
- The compound has been synthesized using eco-friendly microwave-assisted methods, demonstrating a move towards greener chemistry practices (Said, Messali, Rezki, Al-Soud, & Aouad, 2020).
Role in Pain Management
- A series of pyrazoles, including derivatives of this compound, have been explored as σ1 receptor antagonists, with applications in pain management (Díaz, García, Torrens, Caamaño, Enjo, Sicre, Lorente, Port, Montero, Yeste, Alvarez, Martin, Maldonado, de laPuente, Vidal-Torres, Cendán, Vela, & Almansa, 2020).
Antiviral Properties
- Some derivatives have been synthesized for potential use as non-nucleoside reverse transcriptase inhibitors, showing promise in the fight against HIV (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
Potential in Treating Cancer
- Novel compounds with the imidazo[2,1-b]thiazole scaffold, derived from this compound, have been tested for cytotoxicity against cancer cell lines, suggesting potential in cancer therapy (Ding, Chen, Zhang, Xin, Wang, Song, Jiang, Chen, Xu, & Tan, 2012).
Antibacterial and Antifungal Applications
- Piperazine derivatives of this compound have shown significant antibacterial and antifungal activities in vitro (Gan, Fang, & Zhou, 2010).
Antimicrobial Activity
- New pyridine derivatives have been synthesized and tested for antimicrobial activity, showing variable and modest effectiveness against bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Properties
IUPAC Name |
1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O2S/c1-30-22-10-6-5-9-21(22)26-11-13-27(14-12-26)23(29)15-19-17-31-24-25-20(16-28(19)24)18-7-3-2-4-8-18/h2-10,16-17H,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGIJJUCSVTZZRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)CC3=CSC4=NC(=CN34)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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